Cas no 17064-97-0 (Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-)

Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]- structure
17064-97-0 structure
Product name:Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-
CAS No:17064-97-0
MF:C13H9N3O4
MW:271.228262662888
CID:1352861
PubChem ID:3671384

Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-nitro-N-[(3-nitrophenyl)methylene]-
    • 1-(3-nitrophenyl)-N-(4-nitrophenyl)methanimine
    • 17064-97-0
    • AKOS027461608
    • DTXSID20394872
    • Inchi: InChI=1S/C13H9N3O4/c17-15(18)12-6-4-11(5-7-12)14-9-10-2-1-3-13(8-10)16(19)20/h1-9H
    • InChI Key: LJNJGJDGCKTTEG-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.059
  • Monoisotopic Mass: 271.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 104Ų

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